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Compound of Interest

Compound Name: cis-2,3-Epoxybutane

Cat. No.: B155849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of cis-2,3-
epoxybutane (CAS No. 1758-33-4). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
cis-2,3-Epoxybutane is a highly flammable, colorless liquid.[1][2] It is classified as a skin and

eye irritant and may cause respiratory irritation.[3][4] The following table summarizes its key

quantitative properties.
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Property Value Reference

Molecular Formula C₄H₈O [1][2][3]

Molecular Weight 72.11 g/mol [4]

Boiling Point 60 - 61 °C (140 - 141.8 °F) [1][3][5]

Melting Point
-84 to -83 °C (-119.2 to -117.4

°F)
[1][3][5]

Flash Point -21.7 °C (-7.1 °F) [1][3]

Density 0.826 g/mL at 25 °C [5]

Purity 97% - 98% [2]

Refractive Index n20/D 1.383

Experimental Protocols
Personal Protective Equipment (PPE)
Before handling cis-2,3-epoxybutane, ensure the following PPE is worn:

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[1]

Ensure compliance with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

chemical-resistant apron to prevent skin exposure.[1]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1][5] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or

European Standard EN 149 approved respirator with organic vapor cartridges is required.[1]

Handling Procedures
Ventilation: Always handle cis-2,3-epoxybutane in a well-ventilated area or a chemical fume

hood to minimize inhalation of vapors.[1][5]
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Ignition Sources: This compound is highly flammable.[3] Keep away from open flames, hot

surfaces, sparks, and any other potential ignition sources.[1][5] Use only non-sparking tools.

[1]

Grounding: To prevent ignition from static electricity, all metal parts of equipment must be

grounded.[1][3] Take precautionary measures against static discharges.[1][5]

Transferring: When transferring the liquid, use spark-proof tools and explosion-proof

equipment.[1]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1] Do not ingest or inhale.

[1][3]

Hygiene: Do not eat, drink, or smoke in areas where cis-2,3-epoxybutane is handled or

stored.[3] Wash hands thoroughly after handling.

Storage Procedures
Storage Conditions: Store in an explosion-proof refrigerator.[6] Keep the container tightly

closed in a dry and well-ventilated place.[7]

Inert Atmosphere: For long-term storage and to maintain purity, it is recommended to store

under an inert atmosphere (e.g., argon or nitrogen).[7]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[5]

Moisture Sensitivity: The material is moisture-sensitive and should be protected from water.

[6][7]

Emergency Procedures
Spill Response:

Immediately remove all sources of ignition.[1][6]

Evacuate personnel to a safe area.[5]

Ensure adequate ventilation.
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For small spills, use an absorbent material (e.g., vermiculite, dry sand) to soak up the

liquid.[5][6] Place the absorbed material in a sealed, labeled container for disposal.

For large spills, dike the area to prevent spreading.[7]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[5]

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Visualized Workflows
The following diagrams illustrate the key workflows for handling and storing cis-2,3-
epoxybutane safely.
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Caption: Safe Handling Workflow for cis-2,3-epoxybutane.
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Caption: Proper Storage Protocol for cis-2,3-epoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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